Cas no 28739-46-0 (1H-Benzimidazole-1-propanenitrile,6-methyl-)

• Product Name: 1H-Benzimidazole-1-propanenitrile,6-methyl-
• CAS No: 28739-46-0
• MF: C₁₁H₁₁N₃
• MW: 185.225141763687
• CID: 239889
• PubChem ID: 45078514
• Update Time: 2025-04-19

1H-Benzimidazole-1-propanenitrile,6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanenitrile,6-methyl-
• 1-Benzimidazolepropionitrile,6-methyl- (8CI)
• 3-(6-Methyl-1H-benzo[d]imidazol-1-yl)propanenitrile
• DTXSID901268395
• 28739-46-0
• 6-Methyl-1H-benzimidazole-1-propanenitrile

• Inchi： 1S/C11H11N3/c1-9-3-4-10-11(7-9)14(8-13-10)6-2-5-12/h3-4,7-8H,2,6H2,1H3
• InChI Key： ABUJFUZAXQHMQT-UHFFFAOYSA-N
• SMILES： N1(C=NC2C=CC(C)=CC1=2)CCC#N

Computed Properties

• Exact Mass: 185.09543
• Monoisotopic Mass: 185.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.4

Experimental Properties

• PSA: 41.61